N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide

• IUPAC Name: N-(3-methoxyphenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H24N2O4S/c1-15-6-3-4-13-22(15)27(24,25)19-11-9-16(10-12-19)20(23)21-17-7-5-8-18(14-17)26-2/h5,7-12,14-15H,3-4,6,13H2,1-2H3,(H,21,23)
• InChI Key: RJXKTEXYHIXQLG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide, also known as MPSB, is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound belongs to the class of sulfonamide drugs and has shown promising results in various scientific studies. In

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in cells. N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in cancer cells and plays a role in tumor growth and survival. N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has also been found to inhibit the activity of protein kinase C, which is involved in various cellular processes such as cell growth and differentiation. Further research is needed to fully understand the mechanism of action of N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide.
Biochemical and Physiological Effects
N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been found to have various biochemical and physiological effects in cells. It has been found to inhibit the activity of carbonic anhydrase IX, leading to a decrease in pH and an increase in reactive oxygen species in cancer cells. N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has also been found to improve glucose uptake in cells, leading to an increase in insulin sensitivity. In addition, N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been found to have antioxidant and anti-inflammatory effects, making it a potential therapy for various diseases.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity in cells, making it a safe compound to work with. However, there are also some limitations to using N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. In addition, N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been found to have low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide. One potential direction is to further study its mechanism of action and identify the specific enzymes and proteins that it targets. This could lead to the development of more targeted therapies for various diseases. Another potential direction is to study the effects of N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide in animal models and human clinical trials. This could provide valuable information on its efficacy and safety in vivo. Finally, there is potential for the development of new analogs of N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide with improved solubility and potency. This could lead to the development of more effective therapies for various diseases.
Conclusion
In conclusion, N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide, or N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide, is a promising compound that has shown potential applications in the field of medicine. Its synthesis method has been optimized in various studies, and it has been extensively researched for its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further research is needed to fully understand the potential of N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide as a therapy for various diseases.

Scientific Research Applications

N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been extensively researched for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. It has also been shown to improve glucose uptake in cells, making it a potential treatment for diabetes. In addition, N-(3-methoxyphenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide has been found to have neuroprotective effects, making it a potential therapy for neurodegenerative disorders such as Alzheimer's disease.